Cas no 153276-34-7 (4-chloro-5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one)

4-chloro-5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one structure
153276-34-7 structure
Product Name:4-chloro-5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one
CAS No:153276-34-7
MF:C8H11ClN4O
MW:214.652139902115
MDL:MFCD09040970
CID:3165933
PubChem ID:15650594
Update Time:2025-10-05

4-chloro-5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

    • AKOS BBV-002064
    • OTAVA-BB 1180862
    • 4-Chloro-5-piperazin-1-yl-2H-pyridazin-3-one
    • 4-chloro-5-piperazin-1-ylpyridazin-3(2H)-one
    • 4-chloro-5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one
    • EN300-236493
    • VS-10334
    • AKOS000123068
    • CS-0271892
    • F2145-0461
    • C8H11ClN4O
    • BBL031222
    • STL373207
    • 153276-34-7
    • DGA27634
    • DB-426408
    • STL250528
    • AKOS022141385
    • 4-Chloro-5-(1-piperazinyl)-3(2H)-pyridazinone
    • 4-chloro-5-(piperazin-1-yl)pyridazin-3(2H)-one
    • 4-chloro-5-(piperazin-1-yl)pyridazin-3-ol
    • SCHEMBL14081025
    • 5-chloro-4-piperazin-1-yl-1H-pyridazin-6-one
    • MDL: MFCD09040970
    • Inchi: 1S/C8H11ClN4O/c9-7-6(5-11-12-8(7)14)13-3-1-10-2-4-13/h5,10H,1-4H2,(H,12,14)
    • InChI Key: ICFYLQIKMKKTQY-UHFFFAOYSA-N
    • SMILES: ClC1C(NN=CC=1N1CCNCC1)=O

Computed Properties

  • Exact Mass: 214.0621387Da
  • Monoisotopic Mass: 214.0621387Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 56.7Ų

4-chloro-5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one Pricemore >>

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